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Introduction
Medroxyprogesterone caproate (MPC) is a synthetic progestin, an ester derivative of

medroxyprogesterone. It is structurally related to the more well-known medroxyprogesterone

acetate (MPA). Although synthesized in 1958, MPC was never commercially marketed.[1] This

has resulted in a notable scarcity of direct research on its specific receptor binding profile.

However, by examining data from structurally analogous compounds, particularly other 17α-

hydroxyprogesterone esters like 17α-hydroxyprogesterone caproate (17-OHPC), and

comparing it with the extensively studied MPA, we can infer a likely binding affinity profile for

MPC.[2][3]

This technical guide provides a comprehensive overview of the receptor binding affinity of

medroxyprogesterone caproate, with a focus on its interactions with key steroid hormone

receptors: the progesterone receptor (PR), glucocorticoid receptor (GR), and androgen

receptor (AR). Due to the limited direct data on MPC, this guide will present quantitative data

for the closely related 17-OHPC and the extensively researched MPA to provide a robust
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comparative framework. Detailed experimental protocols for assessing receptor binding are

provided, along with visualizations of key signaling pathways and experimental workflows.

Data Presentation: Receptor Binding Affinity
The following table summarizes the relative binding affinities (RBAs) of compounds structurally

related to Medroxyprogesterone Caproate for the Progesterone, Glucocorticoid, and

Androgen receptors.
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Compound Receptor
Relative Binding
Affinity (%)

Notes

17α-

Hydroxyprogesterone

Caproate (17-OHPC)

Progesterone

Receptor (Human,

Recombinant B)

26% (of

Progesterone)

A close structural

analog of MPC.[2][4]

Progesterone

Receptor (Human,

Recombinant A)

30% (of

Progesterone)
[2][4]

Glucocorticoid

Receptor (Rabbit,

Thymic)

4% (of

Dexamethasone)

Demonstrates weak

binding to GR.[2][4]

Medroxyprogesterone

Acetate (MPA)

Progesterone

Receptor
High Affinity

Frequently used as a

reference progestin.[5]

Glucocorticoid

Receptor

42% (of

Dexamethasone)

Shows considerable

binding to GR.[6]

Androgen Receptor Binds with high affinity

Known to have

androgenic effects.[5]

[7]

Progesterone
Progesterone

Receptor
100%

Endogenous ligand,

reference compound.

[2]

Glucocorticoid

Receptor
Weak binding [2]

Dexamethasone
Glucocorticoid

Receptor
100%

Synthetic

glucocorticoid,

reference compound.

[6]

Experimental Protocols: Receptor Binding Assays
The determination of receptor binding affinity is typically accomplished through competitive

binding assays. These assays measure the ability of a test compound (e.g.,
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Medroxyprogesterone Caproate) to displace a labeled ligand from its receptor.

Competitive Radioligand Binding Assay
This is a widely used method to determine the binding affinity of a compound to a specific

receptor.

Objective: To quantify the affinity of a test compound for a receptor by measuring its ability to

compete with a radiolabeled ligand.

Materials:

Receptor Source: Cytosolic fractions from tissues known to express the target receptor (e.g.,

uterus for PR, thymus for GR) or cell lines overexpressing the recombinant human receptor.

[2][4]

Radioligand: A high-affinity, radioactively labeled ligand for the target receptor (e.g., [³H]-

Progesterone for PR, [³H]-Dexamethasone for GR, [³H]-R1881 for AR).

Test Compound: Medroxyprogesterone Caproate or other progestins of interest.

Assay Buffer: Buffer solution to maintain pH and protein stability.

Scintillation Counter: To measure radioactivity.

Procedure:

Preparation of Receptor: Homogenize the tissue or cells in a suitable buffer and centrifuge to

obtain the cytosolic fraction containing the soluble receptors.

Incubation: In a series of tubes, incubate a constant concentration of the radioligand and the

receptor preparation with varying concentrations of the unlabeled test compound. Include

control tubes with only the radioligand and receptor (total binding) and tubes with an excess

of unlabeled ligand to determine non-specific binding.

Separation of Bound and Free Ligand: After incubation to reach equilibrium, separate the

receptor-bound radioligand from the free radioligand. This can be achieved by methods such

as dextran-coated charcoal adsorption or filtration.
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Quantification: Measure the radioactivity of the bound fraction using a liquid scintillation

counter.

Data Analysis: Plot the percentage of specific binding against the logarithm of the test

compound concentration. The concentration of the test compound that inhibits 50% of the

specific binding of the radioligand is the IC50 value. The Ki (inhibition constant) can then be

calculated using the Cheng-Prusoff equation.

Fluorescence Polarization (FP) Based Assay
This is a homogeneous assay format that is well-suited for high-throughput screening.

Objective: To measure the binding of a test compound to a receptor by detecting changes in

the polarization of fluorescent light.

Materials:

Receptor: Purified recombinant receptor protein.

Fluorescent Ligand: A fluorescently labeled ligand for the target receptor.

Test Compound: Medroxyprogesterone Caproate or other compounds.

Assay Buffer.

Plate Reader: Capable of measuring fluorescence polarization.

Procedure:

Assay Setup: In a microplate, add the fluorescent ligand and the receptor protein.

Addition of Test Compound: Add varying concentrations of the test compound to the wells.

Incubation: Incubate the plate to allow the binding reaction to reach equilibrium.

Measurement: Measure the fluorescence polarization of each well using a plate reader.

When the fluorescent ligand is bound to the larger receptor molecule, it tumbles slower,
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resulting in a higher polarization value. When displaced by the test compound, the free

fluorescent ligand tumbles faster, leading to a lower polarization value.

Data Analysis: The change in fluorescence polarization is used to determine the IC50 of the

test compound.

Mandatory Visualizations
Experimental Workflow: Competitive Radioligand
Binding Assay

Workflow for Competitive Radioligand Binding Assay

Receptor and Ligand
Preparation

Incubation of Receptor,
Radioligand, and Test Compound

Separation of Bound
and Free Ligand

Quantification of
Radioactivity

Data Analysis
(IC50/Ki Determination)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b15901479/docs?utm_src=pdf-body-img#medroxyprogesterone-caproate-an-in-depth-technical-guide-to-receptor-binding-affinity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15901479?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for a competitive radioligand binding assay.
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Caption: Canonical (genomic) progesterone receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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